Cas no 83935-63-1 (4'-Isocyanatobenzo-18-crown-6)

• Product Name: 4'-Isocyanatobenzo-18-crown-6
• CAS No: 83935-63-1
• MF: C₁₇H₂₃NO₇
• MW: 353.367025613785
• CID: 860534
• Update Time: 2023-08-03

4'-Isocyanatobenzo-18-crown-6 Chemical and Physical Properties

Names and Identifiers

• 4'-isocyanatobenzo-18-crown-6
• 20-isocyanato-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
• ST50826266
• 3,4-[Ethylenebis(oxyethyleneoxyethyleneoxy)]phenyl isocyanate
• 4'-Isocyanatobenzo-18-crown-6

• Inchi： 1S/C17H23NO7/c19-14-18-15-1-2-16-17(13-15)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-16/h1-2,13H,3-12H2
• InChI Key： VWCCEWBARYUXRO-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=C(C=CC=2OCCOCCOCC1)N=C=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 84.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1743 (rough estimate)
• Melting Point: 61 °C
• Boiling Point: 486.79°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• Solubility: Not available